![molecular formula C12H24N2O3 B7865107 IL zwitterion](/img/structure/B7865107.png)
IL zwitterion
Overview
Description
Ile-Leu zwitterion is a dipeptide zwitterion obtained by transfer of a proton from the carboxy to the amino terminus of Ile-Leu. It is a tautomer of an Ile-Leu.
Scientific Research Applications
Synthesis of Polysulfones
IL zwitterions have been used as a reaction medium for the efficient synthesis of polysulfones, offering high molecular weight and yield with significant improvements in solubility and reduction in dehydration time (Wang & Liu, 2012).
Improving Mechanical Properties and Morphology of Copolymer Membranes
IL zwitterions have shown to influence the mechanical properties and morphology of zwitterionic copolymer membranes, impacting their swelling behavior and ionic conductivity (Brown et al., 2010).
Selective Separation of Phospholipid Homologues
IL zwitterions have been used for the selective separation of zwitterionic phospholipid homologues from biomass, demonstrating high efficiency and selectivity in extraction processes (Zhang et al., 2015).
Lithium-Ion Battery Electrolytes
The addition of pyrrolidinium zwitterions to IL electrolytes has been studied for its effects on the thermal and electrochemical stability and charge/discharge properties in lithium-ion batteries (Yamaguchi et al., 2016).
High-Voltage Lithium-Ion Batteries
A novel pyrrolidinium-based zwitterionic additive with an ether side chain was synthesized for use in IL electrolytes, demonstrating improved thermal and electrochemical properties and stable charge/discharge cycle behavior in high-voltage lithium-ion batteries (Horiuchi et al., 2017).
Protein Extraction and Preservation
Phosphonium-type ZI has been designed to improve the saturated water content of separated IL phase in hydrophobic IL/water biphasic systems for reversible extraction of proteins, preserving their higher ordered structure (Ito et al., 2013).
Molecular and Thermodynamic Properties Analysis
A comprehensive computational analysis of ZIs vs. ILs has been conducted to understand their molecular, fluid, physicochemical, and thermodynamic properties, providing insights for advanced separation processes (Moreno et al., 2018).
Solid Polymer Electrolytes
Zwitterionic liquids (ZILs) have been proposed to overcome the issue of component ion migration in ordinary ILs, showing promise in novel solid polymer electrolytes composed of ZIL, LiTFSI, and polymerized IL (Ohno et al., 2005).
Anti-inflammatory Properties
Zwitterionic capsular polysaccharides (ZPSs) from certain bacteria have been identified for their anti-inflammatory properties, potentially useful in medical applications (Neff et al., 2016).
CO2 Capture
Tertiary amine-functionalized ILs have been utilized to capture CO2 efficiently through the formation of Li+-stabilized zwitterionic adducts (Yang & He, 2014).
properties
IUPAC Name |
(2S)-2-[[(2S,3S)-2-azaniumyl-3-methylpentanoyl]amino]-4-methylpentanoate | |
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InChI |
InChI=1S/C12H24N2O3/c1-5-8(4)10(13)11(15)14-9(12(16)17)6-7(2)3/h7-10H,5-6,13H2,1-4H3,(H,14,15)(H,16,17)/t8-,9-,10-/m0/s1 | |
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InChI Key |
JWBXCSQZLLIOCI-GUBZILKMSA-N | |
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Canonical SMILES |
CCC(C)C(C(=O)NC(CC(C)C)C(=O)[O-])[NH3+] | |
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Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)[O-])[NH3+] | |
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Molecular Formula |
C12H24N2O3 | |
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Molecular Weight |
244.33 g/mol | |
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